Cas no 2648962-57-4 ({4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride)

• Product Name: {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride
• CAS No: 2648962-57-4
• MF: C₇H₉FO₄S
• MW: 208.207364797592
• CID: 6328454
• PubChem ID: 165922183
• Update Time: 2025-09-22

{4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7470063
• 2648962-57-4
• {4-oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride
• {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride

• Inchi： 1S/C7H9FO4S/c8-13(10,11)4-5-3-7(1-2-7)6(9)12-5/h5H,1-4H2
• InChI Key： SKKARNRPRZQELF-UHFFFAOYSA-N
• SMILES： S(CC1CC2(C(=O)O1)CC2)(=O)(=O)F

Computed Properties

• Exact Mass: 208.02055810g/mol
• Monoisotopic Mass: 208.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.8Ų

Additional information on {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride

Introduction to {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride (CAS No. 2648962-57-4)

{4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2648962-57-4, is a key intermediate in the development of various bioactive molecules. Its unique structural features, including the spirocyclic framework and the presence of both oxygen and sulfur heteroatoms, make it a versatile building block for designing novel therapeutic agents.

The chemical structure of {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride consists of a spirocyclic system formed by the fusion of a five-membered oxazole ring with a seven-membered oxetane ring. This spirocyclic arrangement imparts remarkable stability and reactivity to the molecule, making it an attractive candidate for further functionalization. The methanesulfonyl fluoride (MsF) moiety at the terminal position is particularly noteworthy, as it serves as a potent leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups into the molecular framework.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique biological activities and potential therapeutic applications. Studies have demonstrated that spirocyclic scaffolds can enhance binding affinity and selectivity in drug-target interactions, making them valuable in the design of small-molecule inhibitors and agonists. {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride, with its well-defined three-dimensional structure, offers a promising platform for exploring these properties further.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The presence of both oxygen and sulfur heteroatoms in its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. For instance, the oxazole ring can be readily functionalized to introduce pharmacophores that interact with enzymes or receptors, while the oxetane ring provides a stable core that maintains the overall conformational integrity of the molecule.

Recent advancements in synthetic methodologies have further enhanced the accessibility of {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride, making it more feasible for large-scale applications in drug discovery programs. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct complex spirocyclic frameworks with high efficiency and enantioselectivity. These developments have opened new avenues for exploring the synthetic potential of this compound and its derivatives.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for developing novel therapeutics. Researchers are investigating its role in synthesizing molecules targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The ability to modify its structure systematically allows for the creation of libraries of compounds that can be screened for biological activity, accelerating the discovery process.

Moreover, {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride has found applications beyond drug development. Its unique reactivity makes it useful in materials science, where it can be employed to create novel polymers and coatings with enhanced properties. The spirocyclic core provides rigidity and stability, while the methanesulfonyl fluoride group offers opportunities for further functionalization through cross-coupling reactions.

In conclusion, {4-Oxo-5-oxaspiro[2.4]heptan-6-yl}methanesulfonyl fluoride (CAS No. 2648962-57-4) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules and exploring new synthetic pathways. As research continues to uncover its full capabilities, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.